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Compound of Interest

Compound Name: GNE-371

Cat. No.: B607684

For researchers, scientists, and drug development professionals handling GNE-371, a potent
and selective chemical probe for the second bromodomains of TAF1 and TAF1L, adherence to
proper safety and disposal protocols is paramount.[1][2][3][4][5] This document provides
essential logistical information and step-by-step guidance for the safe handling and disposal of
GNE-371, ensuring laboratory safety and regulatory compliance.

Handling and Storage

Before disposal, it is crucial to handle and store GNE-371 correctly to minimize risks. GNE-371
is a solid powder and should be handled in a well-ventilated area, preferably a chemical fume
hood, to avoid inhalation of dust particles. Personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat, should be worn at all times.

For short-term storage, keep the compound in a dry, dark environment at 0-4°C. For long-term
storage, -20°C is recommended. Stock solutions should be stored at -80°C for up to 6 months
or -20°C for up to 1 month, protected from light and stored under nitrogen.

Disposal of GNE-371

As GNE-371 is a research chemical, it is classified as non-hazardous for shipping purposes.
However, all chemical waste should be managed responsibly. The following step-by-step
procedure outlines the recommended disposal plan for GNE-371:

» Waste Identification and Segregation:
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o Solid Waste: Unused or expired GNE-371 powder should be collected in a designated,
clearly labeled hazardous waste container. Do not mix with other incompatible waste
streams.

o Liquid Waste: Solutions of GNE-371, typically dissolved in solvents like DMSO, should be
collected in a separate, labeled liquid hazardous waste container.

o Contaminated Materials: All materials that have come into contact with GNE-371, such as
pipette tips, vials, and gloves, should be considered contaminated and disposed of in a
designated solid hazardous waste container.

» Waste Collection and Storage:
o Use appropriate, leak-proof, and chemically resistant containers for waste collection.

o Clearly label all waste containers with "Hazardous Waste," the name of the chemical
(GNE-371), the solvent (if applicable), and the date of accumulation.

o Store waste containers in a designated, secure, and well-ventilated secondary
containment area away from incompatible materials.

e Institutional Disposal Protocol:

o Follow your institution's specific chemical waste disposal procedures. Contact your
institution's Environmental Health and Safety (EHS) department for guidance on waste
pickup and disposal.

o Provide the EHS department with the Safety Data Sheet (SDS) for GNE-371 if available,
or at a minimum, the chemical name and CAS number (1926986-36-8).

o Transportation and Final Disposal:

o Your institution's EHS department will arrange for a licensed hazardous waste disposal
company to transport and dispose of the waste in accordance with local, state, and federal
regulations.

Quantitative Data Summary
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The following table summarizes key quantitative data for GNE-371 for easy reference in
experimental planning and safety assessment.

Property Value Source
Molecular Weight 431.50 g/mol

Chemical Formula C24H25Ns03

ICso0 (TAF1(2)) 10 nM

Cellular ICso 38 nM

Solubility in DMSO > 2.5 mg/mL (5.79 mM)

Purity >98%

Experimental Workflow for GNE-371 Handling and
Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
GNE-371 in a laboratory setting.
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Handling and Usage

Acquire GNE-371

Store Appropriately
(Short-term: 0-4°C | Long-term: -20°C)

Wear Personal Protective Equipment (PPE)

Handle in Ventilated Area (Fume Hood)

Conduct Experiment

pon Receipt

Before Use

Post-Experiment

Disposal |
A

Procedure

Segregate Waste
(Solid, Liquid, Contaminated)

Label Waste Containers Correctly

Store Waste in Designated Area

Consult Institutional EHS for Pickup

Final Disposal by Licensed Vendor

~

Click to download full resolution via product page

GNE-371 Laboratory Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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